Cas no 2228216-58-6 (3-(3-cyclopropylphenyl)propan-1-ol)

• Product Name: 3-(3-cyclopropylphenyl)propan-1-ol
• CAS No: 2228216-58-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 6259267
• PubChem ID: 118355977
• Update Time: 2025-11-01

3-(3-cyclopropylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropylphenyl)propan-1-ol
• EN300-1737209
• SCHEMBL17064779
• 2228216-58-6

• Inchi： 1S/C12H16O/c13-8-2-4-10-3-1-5-12(9-10)11-6-7-11/h1,3,5,9,11,13H,2,4,6-8H2
• InChI Key： NHMPSPZSPJFHBK-UHFFFAOYSA-N
• SMILES： OCCCC1=CC=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-cyclopropylphenyl)propan-1-ol

Introduction to 3-(3-Cyclopropylphenyl)propan-1-ol (CAS No. 2228216-58-6)

3-(3-Cyclopropylphenyl)propan-1-ol (CAS No. 2228216-58-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and phenyl groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of 3-(3-Cyclopropylphenyl)propan-1-ol.

The chemical structure of 3-(3-Cyclopropylphenyl)propan-1-ol is defined by its molecular formula, C₁₂H₁₆O, and its molecular weight of 176.25 g/mol. The compound features a cyclopropyl group attached to a phenyl ring, which is further connected to a propyl chain terminated by a hydroxyl group. This unique structural arrangement imparts specific physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of 3-(3-Cyclopropylphenyl)propan-1-ol can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 3-cyclopropylbenzaldehyde with an appropriate Grignard reagent followed by reduction of the resulting ketone. Another approach utilizes palladium-catalyzed cross-coupling reactions to construct the cyclopropylphenyl moiety, which is then extended with a propyl chain and functionalized with a hydroxyl group. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide multiple pathways for optimizing the yield and purity of the final product.

In terms of biological properties, recent studies have shown that 3-(3-Cyclopropylphenyl)propan-1-ol exhibits significant activity in several key areas. For instance, it has been reported to possess potent anti-inflammatory effects, which are attributed to its ability to modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that this compound may have neuroprotective properties, potentially making it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological profile of 3-(3-Cyclopropylphenyl)propan-1-ol has also been explored in preclinical studies. Animal models have demonstrated that this compound can effectively reduce inflammation and oxidative stress in various tissues, including the brain and liver. These findings are particularly relevant given the growing interest in developing new therapies for chronic inflammatory conditions and neurological disorders.

Beyond its therapeutic potential, 3-(3-Cyclopropylphenyl)propan-1-ol has also been investigated for its use as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of novel drugs and materials with tailored properties. For example, researchers have utilized this compound as a precursor in the synthesis of advanced pharmaceuticals with improved bioavailability and reduced side effects.

In conclusion, 3-(3-Cyclopropylphenyl)propan-1-ol (CAS No. 2228216-58-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities, positions it as a valuable asset in the ongoing quest for new therapeutic agents. As research in this area continues to advance, it is likely that we will see further developments in the understanding and utilization of this intriguing molecule.